3-(5,6-dichloro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoic acid

• IUPAC Name: 3-(5,6-dichloro-1,3-dioxoisoindol-2-yl)benzoic acid
• InChI: InChI=1S/C15H7Cl2NO4/c16-11-5-9-10(6-12(11)17)14(20)18(13(9)19)8-3-1-2-7(4-8)15(21)22/h1-6H,(H,21,22)
• InChI Key: LIARMWIEXVDOCD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)N2C(=O)C3=CC(=C(C=C3C2=O)Cl)Cl)C(=O)O
• Molecular Formula: C15H7Cl2NO4
• Molecular Weight: 336.1 g/mol

Description

“3-(5,6-dichloro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoic acid” is a chemical compound with the linear formula C15H7Cl2NO4. It has a molecular weight of 336.133. This compound is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals.

Scientific Research Applications

Novel Fluorescence Probes

A study developed novel fluorescence probes, 2-[6-(4′-hydroxy)phenoxy-3H-xanthen-3-on-9-yl]benzoic acid (HPF) and 2-[6-(4′-amino)phenoxy-3H-xanthen-3-on-9-yl]benzoic acid (APF), for the selective detection of highly reactive oxygen species (hROS) such as hydroxyl radical (⋅OH) and reactive intermediates of peroxidase. These probes can differentiate hROS from other reactive oxygen species, offering a valuable tool for biological and chemical applications involving oxidative stress and reactive oxygen species (Ken-ichi Setsukinai et al., 2003).

Coordination Polymers and Photophysical Properties

Research on lanthanide-based coordination polymers assembled from derivatives of 3,5-dihydroxy benzoates, including 3,5-bis(benzyloxy)benzoic acid (HL1) and 3,5-bis(pyridine-2-ylmethoxy)benzoic acid (HL2), highlighted their syntheses, crystal structures, and photophysical properties. These studies contribute to the understanding of light harvesting and luminescence efficiencies in solid-state materials, which can be applied in the development of optical and electronic devices (S. Sivakumar et al., 2011).

Synthesis and Characterization of Metal Complexes

Another study involved the synthesis and characterization of triphenyltin(IV) carboxylates with isophthalic acid and benzoic acid derivatives, including 5-(1,3-dioxo-1,3-dihydro-isoindol-2-yl)-isophthalic acid (H2L1) and 4-(1,3-dioxo-1,3-dihydro-isoindol-2-yl)-benzoic acid (HL2). These complexes were found to form 1D molecular chains through intermolecular C–H···O hydrogen bonds, indicating potential applications in the design of new materials with specific structural and functional properties (Chunling Liu et al., 2011).

Aggregation Enhanced Emission

Further research into 1,8-naphthalimide based compounds, including derivatives of benzoic acid, showcased their aggregation enhanced emission properties. These findings are crucial for developing new fluorescent materials with potential applications in sensors, imaging, and light-emitting devices (A. Srivastava et al., 2016).

Safety and Hazards

Sigma-Aldrich provides this product to researchers as-is and makes no representation or warranty with respect to this product. Researchers are responsible for confirming the product’s identity and/or purity. For safety and hazard information, it’s recommended to refer to the Material Safety Data Sheet (MSDS) provided by the manufacturer.